Cas no 663191-76-2 (1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-
• CAS No: 663191-76-2
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 1717728
• Update Time: 2024-11-27

1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-

• Inchi： 1S/C11H14ClN3O/c12-10-1-2-11(14-13-10)16-9-7-15-5-3-8(9)4-6-15/h1-2,8-9H,3-7H2
• InChI Key： MCAXDSHKPBDHIW-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(OC1=NN=C(Cl)C=C1)C2

Computed Properties

• Exact Mass: 239.08272

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 406.3±35.0 °C(Predicted)
• PSA: 38.25
• pka: 8.61±0.33(Predicted)